Cas no 1201643-75-5 ((E)-5-bromo-2-(2-nitro-vinylamino)-benzoic acid)

• Product Name: (E)-5-bromo-2-(2-nitro-vinylamino)-benzoic acid
• CAS No: 1201643-75-5
• MF: C₉H₇BrN₂O₄
• MW: 287.066881418228
• CID: 2891789
• PubChem ID: 59170651
• Update Time: 2025-04-21

(E)-5-bromo-2-(2-nitro-vinylamino)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-5-bromo-2-(2-nitro-vinylamino)-benzoic acid
• (E)-5-BROMO-2-(2-NITROVINYLAMINO)BENZOIC ACID;.(E)-5-bromo-2-(2-nitrovinylamino)benzoic acid;(E)-5-bromo-2-(2-nitro-vinylamino)-benzoicacid;.5-bromo-2-(2-nitro-vinylamino)-benzoic acid;.5-bromo-2-(2-nitrovinylamino)benzoic acid;
• 5-Bromo-2-((2-nitrovinyl)amino)benzoicacid
• DTXSID901226969
• Benzoic acid,5-bromo-2-[(2-nitroethenyl)amino]-
• BCP07429
• (E)-5-Bromo-2-(2-nitrovinylamino)benzoic acid
• SZJMFZZFALOIGB-ONEGZZNKSA-N
• 1201643-75-5
• SCHEMBL359180
• 5-Bromo-2-[[(1E)-2-nitroethenyl]amino]benzoic acid
• CS-B0351
• AKOS032945604
• 5-Bromo-2-((2-nitrovinyl)amino)benzoic acid
• CS-14038
• 5-BROMO-2-(2-NITROVINYLAMINO)BENZOIC ACID
• Benzoic acid, 5-bromo-2-[(2-nitroethenyl)amino]-
• 853908-49-3
• 5-bromo-2-[[(E)-2-nitroethenyl]amino]benzoic acid

• Inchi： 1S/C9H7BrN2O4/c10-6-1-2-8(7(5-6)9(13)14)11-3-4-12(15)16/h1-5,11H,(H,13,14)/b4-3+
• InChI Key： SZJMFZZFALOIGB-ONEGZZNKSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)N/C=C/[N+](=O)[O-]

Computed Properties

• Exact Mass: 285.95900
• Monoisotopic Mass: 285.95892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 95.15000
• LogP: 2.90330